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Abstract

2-Nitroso-1-naphthol is a molecule of significant interest in analytical chemistry and materials
science. A pivotal aspect of its chemistry is the tautomeric equilibrium between its nitroso-
phenol (enol) and quinone-oxime (keto) forms. While this equilibrium can be influenced by
solvent polarity in solution, extensive crystallographic and spectroscopic evidence
demonstrates that in the solid state, the molecule exists overwhelmingly as the 1,2-
naphthoquinone-2-oxime tautomer. This guide provides a comprehensive analysis of the solid-
state structure of 2-nitroso-1-naphthol, presenting quantitative data from key experimental
techniques and detailing the methodologies used for its characterization.

The Tautomeric Equilibrium

The tautomerism in 2-nitroso-1-naphthol involves the migration of a proton between the
oxygen and nitrogen atoms of the nitroso and hydroxyl groups, respectively. This results in two
distinct isomers: the aromatic nitroso-naphthol form and the non-aromatic quinone-oxime form.
Computational and experimental studies have conclusively shown that the quinone-oxime form
is significantly more stable in the solid state.[1][2][3]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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